Cas no 924-46-9 (Methylpropylnitrosamine)

• Product Name: Methylpropylnitrosamine
• CAS No: 924-46-9
• MF: C₄H₁₀N₂O
• MW: 102.135000705719
• CID: 805356
• PubChem ID: 13545
• Update Time: 2025-10-29

Methylpropylnitrosamine Chemical and Physical Properties

Names and Identifiers

• 1-Propanamine,N-methyl-N-nitroso-
• METHYL N-PROPYL NITROSAMINE
• Methylpropylnitrosamine
• N-methyl-N-propylnitrous amide
• FT-0755198
• Methyl-n-propylnitrosamine
• UNII-15FH0L90LH
• nitroso-methyl-n-propylamine
• N-Methyl-N-nitroso-1-propanamine
• ITBDKUCVKYSWMF-UHFFFAOYSA-N
• PROPYLAMINE, N-METHYL-N-NITROSO-
• N-Nitroso-N-methylpropylamine
• N-Methyl-N-propylnitrosamine
• N-methyl-N-nitroso-propylamin
• 15FH0L90LH
• N-Nitrosomethyl(N-propyl)amine
• MPN
• BRN 1745070
• N-Nitrosomethylpropylamine
• Nitrosomethyl-n-propylamine
• N-Nitrosomethyl-N-propylamine
• CHEMBL165385
• methyl(nitroso)propylamine
• 1-Propanamine, N-methyl-N-nitroso-
• N-Nitroso methyl propylamine
• DTXSID90238991
• SCHEMBL3501059
• AKOS006283547
• EN300-1296536
• METHYL-N-PROPYLNITROSAMINE, N-
• 924-46-9
• N-Methyl-N-nitrosopropylamine
• CCRIS 406
• 1-Methyl-2-oxo-1-propylhydrazine #
• Methylpropylnitrosoamine
• Z1198147496
• Nitrosomethylpropylamine

• Inchi： 1S/C4H10N2O/c1-3-4-6(2)5-7/h3-4H2,1-2H3
• InChI Key： ITBDKUCVKYSWMF-UHFFFAOYSA-N
• SMILES： O=NN(C)CCC

Computed Properties

• Exact Mass: 102.079313
• Monoisotopic Mass: 102.079313
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 7
• Rotatable Bond Count: 2
• Complexity: 55.7
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 1.1
• Topological Polar Surface Area: 32.7

Experimental Properties

• Density: 0.9 g/mL(lit.)
• Boiling Point: 191.46°C (rough estimate)
• Flash Point: 59.0±18.7 °C
• Refractive Index: 1.4386 (estimate)
• Vapor Pressure: 1.7±0.3 mmHg at 25°C

Methylpropylnitrosamine Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Hazard Category Code： 45-46
• Safety Instruction： 53-23-36/37/39-45
• Hazardous Material Identification：
• Storage Condition：Amber Vial, Refrigerator

Additional information on Methylpropylnitrosamine

Methylpropylnitrosamine (CAS No. 924-46-9): A Comprehensive Overview

Methylpropylnitrosamine, chemically designated as Methylpropylnitrosamine (CAS No. 924-46-9), is a significant compound in the field of organic chemistry and pharmacology. This compound has garnered considerable attention due to its unique structural properties and potential applications in medicinal chemistry. The CAS No. 924-46-9 serves as a unique identifier, ensuring precise classification and reference within scientific literature and industrial applications.

The molecular structure of Methylpropylnitrosamine consists of a nitroso group (-NO) attached to a propyl chain, which contributes to its distinct reactivity and interaction with biological systems. This structural motif is particularly interesting for researchers exploring novel synthetic pathways and pharmacological targets. The compound's ability to participate in various chemical reactions makes it a valuable intermediate in the synthesis of more complex molecules, including potential drug candidates.

Recent advancements in the study of Methylpropylnitrosamine have highlighted its role in understanding the mechanisms of nitrosation reactions, which are crucial in both environmental chemistry and biological processes. Nitrosamines, in general, are known for their reactivity with nucleic acids and proteins, leading to significant interest in their potential as bioactive molecules. The specific properties of Methylpropylnitrosamine make it a subject of intense research, particularly in the context of developing new therapeutic agents.

In the realm of medicinal chemistry, Methylpropylnitrosamine has been investigated for its potential as a precursor in the synthesis of bioactive compounds. Its structural features allow for modifications that can enhance drug-like properties such as solubility, bioavailability, and target specificity. Researchers have been exploring its utility in creating novel inhibitors and activators for various enzymatic pathways, which could lead to breakthroughs in treating a range of diseases.

The compound's behavior under different conditions has also been a focus of study. Understanding how Methylpropylnitrosamine interacts with metals, other organic molecules, and biological systems provides insights into its potential applications and limitations. For instance, its interaction with transition metals has been found to influence its reactivity, making it a candidate for catalytic processes in organic synthesis.

One of the most intriguing aspects of Methylpropylnitrosamine is its role in environmental chemistry. Nitrosamines are often formed as byproducts in industrial processes involving combustion and chemical synthesis. The study of Methylpropylnitrosamine helps in developing strategies to mitigate their formation and impact on the environment. This includes understanding the conditions under which they are produced and identifying methods to degrade or neutralize them effectively.

The pharmacological potential of Methylpropylnitrosamine has not gone unnoticed by the pharmaceutical industry. Several research groups have been working on harnessing its properties for therapeutic purposes. For example, derivatives of Methylpropylnitrosamine have shown promise as anticancer agents by interfering with key cellular pathways involved in tumor growth and progression. These findings have opened up new avenues for drug development targeting specific diseases.

Moreover, the synthesis of Methylpropylnitrosamine has been optimized to improve yield and purity, making it more accessible for research purposes. Advances in synthetic methodologies have enabled the production of larger quantities of the compound, facilitating more extensive studies on its properties and applications. This progress is crucial for translating laboratory findings into practical applications in medicine and industry.

The safety profile of Methylpropylnitrosamine is another critical area of investigation. While it holds significant promise for various applications, understanding its toxicity and potential side effects is essential for responsible use. Researchers are conducting comprehensive toxicological studies to evaluate its effects on different organisms and biological systems. These studies aim to provide guidelines for safe handling and application of the compound.

In conclusion, Methylpropylnitrosamine (CAS No. 924-46-9) is a versatile compound with diverse applications in organic chemistry, pharmacology, and environmental science. Its unique structural features make it a valuable tool for researchers exploring new synthetic pathways, pharmacological targets, and environmental solutions. As research continues to uncover more about its properties and potential uses, Methylpropylnitrosamine is poised to play an increasingly important role in scientific advancements across multiple disciplines.